Cas no 2179804-23-8 (2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide
• CAS No: 2179804-23-8
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 5325249
• PubChem ID: 37844781
• Update Time: 2025-07-10

2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Hexahydro-N-(2-methoxyphenyl)-4-(methylsulfonyl)-1H-1,4-diazepine-1-acetamide
• AKOS040878711
• F6802-6713
• 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide
• 2179804-23-8

• Inchi： 1S/C15H23N3O4S/c1-22-14-7-4-3-6-13(14)16-15(19)12-17-8-5-9-18(11-10-17)23(2,20)21/h3-4,6-7H,5,8-12H2,1-2H3,(H,16,19)
• InChI Key： YZPYAMZRDZWZIZ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC(NC2C=CC=CC=2OC)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 341.14092740g/mol
• Monoisotopic Mass: 341.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.02±0.70(Predicted)

Additional information on 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide

Introduction to 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide (CAS No. 2179804-23-8) in Modern Chemical and Pharmaceutical Research

2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide, identified by the CAS number 2179804-23-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of diazepane derivatives, which are known for their versatility in medicinal chemistry. The presence of a methanesulfonyl group at the 4-position of the diazepane ring and an N-(2-methoxyphenyl)acetamide moiety introduces specific interactions that make this molecule a promising candidate for further exploration.

The structural features of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide contribute to its potential utility in various therapeutic applications. The methanesulfonyl group is a key pharmacophore that enhances binding affinity to biological targets, while the diazepane core is well-documented for its role in modulating neurotransmitter systems. Additionally, the 2-methoxyphenyl group provides further functionalization possibilities, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide has been investigated for its potential role in addressing neurological disorders. Studies have suggested that this compound may interact with serotonin and dopamine receptors, making it a candidate for treating conditions such as depression and anxiety. The diazepane derivative's ability to modulate these pathways is particularly intriguing, as it offers a new chemical scaffold for developing next-generation therapeutics.

Moreover, the pharmaceutical industry has increasingly turned to computational methods to accelerate the discovery of new drug candidates. 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide has been subjected to virtual screening and molecular docking studies to identify potential binding interactions with target proteins. These computational approaches have revealed promising leads that warrant further experimental validation. The integration of machine learning algorithms has further enhanced the understanding of this compound's binding affinity and specificity, paving the way for more targeted drug design.

The synthesis of 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to achieve high yields and purity levels necessary for preclinical studies. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable therapeutic options.

Preclinical studies have provided valuable insights into the pharmacological profile of CAS No. 2179804-23-8. Initial findings suggest that this compound exhibits moderate solubility in aqueous solutions, which could influence its bioavailability and formulation requirements. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, indicating a relatively safe profile for further development. These encouraging results have spurred interest among pharmaceutical companies looking to invest in novel neurological agents.

The future direction of research on 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-N-(2-methoxyphenyl)acetamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be essential for optimizing its therapeutic potential. Furthermore, Investigating its interactions with other drug candidates may reveal synergistic effects that could enhance treatment outcomes.

In conclusion,CAS No 2179804 -23 -8 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for neurological disorders. As research continues to uncover its full potential,this compound is poised to play a crucial role in shaping future therapeutic strategies.